4-Amino-N-methylnicotinamide
Cat. No. B3030468
M. Wt: 151.17
InChI Key: PBTGPEBCBFBUFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08501763B2
Procedure details
To the mixture of 4-aminonicotinic acid (691 mg, 5.0 mmol), methylamine hydrogen chloride (410 mg, 1.2 eq), EDC (1.15 g, 1.2 eq), HOBt (810 mg, 1.2 eq) in DMF (20 mL) was added DIEA (3.0 mL, 3.0 eq). The mixture was stirred at room temperature overnight. It was concentrated and dissolved in EtOAc. It was washed with saturated NaHCO3 solution. It was concentrated and purified by silica gel with chromatography (0%˜20% MeOH/DCM) to obtain the desired product 4-amino-N-methylnicotinamide.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([C:8]([OH:10])=O)=[CH:6][N:5]=[CH:4][CH:3]=1.Cl.CN.C(Cl)CCl.C1C=CC2N(O)N=[N:24][C:22]=2C=1.CCN(C(C)C)C(C)C>CN(C=O)C>[NH2:1][C:2]1[C:7]([C:8]([NH:24][CH3:22])=[O:10])=[CH:6][N:5]=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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691 mg
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Type
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reactant
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Smiles
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NC1=CC=NC=C1C(=O)O
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Name
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Quantity
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410 mg
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Type
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reactant
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Smiles
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Cl.CN
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Name
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Quantity
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1.15 g
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Type
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reactant
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Smiles
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C(CCl)Cl
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Name
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Quantity
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810 mg
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Type
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reactant
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Smiles
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C=1C=CC2=C(C1)N=NN2O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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It was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in EtOAc
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WASH
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Type
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WASH
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Details
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It was washed with saturated NaHCO3 solution
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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It was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel with chromatography (0%˜20% MeOH/DCM)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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NC1=CC=NC=C1C(=O)NC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
